![molecular formula C23H22FN3O5 B2629431 2-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-5-((3-nitrobenzyl)oxy)-4H-pyran-4-one CAS No. 898418-33-2](/img/structure/B2629431.png)
2-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-5-((3-nitrobenzyl)oxy)-4H-pyran-4-one
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Description
2-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-5-((3-nitrobenzyl)oxy)-4H-pyran-4-one is a useful research compound. Its molecular formula is C23H22FN3O5 and its molecular weight is 439.443. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
- Microwave-assisted synthesis techniques have been developed for creating polysubstituted 4H-pyran derivatives, showing potent anticancer activity against a variety of human cancer cell lines (Hadiyal et al., 2020).
Antibacterial and Antifungal Activities
- Novel bis(pyrazole-benzofuran) hybrids with a piperazine linker have been synthesized, demonstrating potent antibacterial efficacies and biofilm inhibition activities, as well as being potent MurB enzyme inhibitors (Mekky & Sanad, 2020).
Enzyme Inhibition
- New phenolic Mannich bases with piperazines have been studied for their bioactivities, revealing that some derivatives possess significant enzyme inhibitory effects, particularly against carbonic anhydrase (CA) isoenzymes (Gul et al., 2019).
Neuroprotective Activities
- The design and synthesis of benzylpiperazine-based edaravone derivatives have been explored, with some compounds showing promising neuroprotective activities, suggesting potential for treating cerebral ischemic stroke (Gao et al., 2022).
Anticonvulsant and Antimicrobial Activities
- Synthesis and evaluation of 3‐hydroxy‐6‐methyl‐2‐substituted 4H‐pyran‐4‐one derivatives have demonstrated potential anticonvulsant activity in vivo, along with antimicrobial activities against various bacteria and fungi (Aytemir et al., 2004).
Properties
IUPAC Name |
2-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-5-[(3-nitrophenyl)methoxy]pyran-4-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C23H22FN3O5/c24-20-6-1-2-7-21(20)26-10-8-25(9-11-26)14-19-13-22(28)23(16-31-19)32-15-17-4-3-5-18(12-17)27(29)30/h1-7,12-13,16H,8-11,14-15H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSWYBHNXJFGBGZ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=O)C(=CO2)OCC3=CC(=CC=C3)[N+](=O)[O-])C4=CC=CC=C4F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22FN3O5 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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